Cas no 1194-16-7 (2,2-dimethyloxan-4-one)

• Product Name: 2,2-dimethyloxan-4-one
• CAS No: 1194-16-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD01549337
• CID: 41014
• PubChem ID: 1738159
• Update Time: 2025-05-28

2,2-dimethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyldihydro-2H-pyran-4(3H)-one
• 2,2-DIMETHYL-TETRAHYDRO-PYRAN-4-ONE
• AKOS NCG-0015
• 2,2-dimethyltetrahydro-4H-pyran-4-one
• Tetrahydro-2,2-dimethyl-4H-pyran-4-one
• 2,2-dimethyl-tetrahydropyran-4-one
• 2,2-Dimethyltetrahydropyran-4-one
• 2,2-dimethyloxan-4-one
• 4H-Pyran-4-one, tetrahydro-2,2-dimethyl-
• (2,2-dimethyldihydro-2H-pyran-4(3H)-one
• 2,2-dimethyl-2H-3,5,6-trihydropyran-4-one
• PubChem24423
• AMOT0063
• BWMNOXJVRHGUQM-UHFFFAOYSA-N
• SB18549
• MFCD01549337
• tetrahydro-2,2-dimethylpyran-4-one
• DS-10721
• FT-0651420
• A2479
• EN300-77049
• SY006372
• AM20080139
• CS-D0378
• J-506833
• Tetrahydro-2,2-dimethyl-4H-pyran-4-one;2,2-Dimethyltetrahydropyran-4-one
• SCHEMBL622572
• AKOS004119828
• 1194-16-7
• DTXSID10365056
• DB-008114
• STK500485
• ALBB-007457
• BBL010566

• MDL： MFCD01549337
• Inchi： 1S/C7H12O2/c1-7(2)5-6(8)3-4-9-7/h3-5H2,1-2H3
• InChI Key： BWMNOXJVRHGUQM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C)C)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 128.17

Experimental Properties

• Color/Form: liquid
• Density: 0.967
• Boiling Point: 178.3°C at 760 mmHg
• Flash Point: 60-64°C/8mm
• Refractive Index: 1.428
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.30000
• LogP: 1.14450
• Solubility: Not determined

2,2-dimethyloxan-4-one Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C